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Compound of Interest

Compound Name: 1-(Bromomethyl)adamantane

Cat. No.: B088627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
(bromomethyl)adamantane, including its Chemical Abstracts Service (CAS) number, detailed

safety data, and an experimental protocol for its synthesis. The information is intended for use

by professionals in research and development, particularly in the fields of medicinal chemistry

and materials science.

Core Data Summary
CAS Number: 14651-42-4[1]

Synonyms: 1-Adamantylmethyl bromide, 1-(Bromomethyl)tricyclo[3.3.1.1^3,7^]decane[1]
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Property Value Source(s)

Molecular Formula C₁₁H₁₇Br

Molecular Weight 229.16 g/mol

Appearance
White to off-white crystalline

powder or solid

Melting Point 40-45 °C

Storage Temperature 2-8°C or below -15°C

InChI Key
RLRBYCAVZBQANU-

UHFFFAOYSA-N

Safety and Hazard Information
1-(Bromomethyl)adamantane is classified as harmful if swallowed and requires careful

handling in a laboratory setting.[2]

GHS Classification:

Acute Toxicity, Oral: Category 4[2]

GHS Label Elements:

Pictogram: GHS07 (Exclamation mark)

Signal Word:Warning

Hazard Statement: H302: Harmful if swallowed.[2]

Precautionary Statements:[2]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P501: Dispose of contents/container to an approved waste disposal plant.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Handling and Storage:

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperatures range from 2-8°C to below -15°C.

Experimental Protocols
Synthesis of 1-(Bromomethyl)adamantane from 1-
Adamantylmethanol
This protocol is adapted from a previously published procedure and is a common method for

the preparation of the title compound.[3]

Materials:

1-Adamantylmethanol
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Zinc Bromide (ZnBr₂)

Azeotropic hydrobromic acid (48%)

Hexane

Diethyl ether

10% Sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

A mixture of 1-adamantylmethanol (23.3 g, 0.14 mol), zinc bromide (80.7 g, 0.36 mol), and

azeotropic hydrobromic acid (412 cm³) is refluxed.[3]

The reaction progress is monitored by Gas Chromatography (GC) until the starting alcohol is

completely consumed.[3]

Upon completion, the reaction mixture is cooled and extracted with a 1:1 (v/v) solution of

hexane and diethyl ether.[3]

The collected organic portions are washed successively with a 10% sodium bicarbonate

solution and then with brine.[3]

The organic layer is dried over anhydrous sodium sulfate.[3]

The solvent is evaporated under reduced pressure to yield the crude product. The reported

yield is 26.5 g (83%) of pale yellow soft plates.[3]

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows related to 1-
(bromomethyl)adamantane.
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Synthesis Workflow
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+
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Caption: Experimental workflow for the synthesis of 1-(bromomethyl)adamantane.
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Safe Handling Workflow

Handling Required

Wear Personal Protective Equipment:
- Gloves

- Goggles
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Avoid:
- Skin/Eye Contact
- Inhalation of Dust

- Ingestion

In Case of Spill

Small Spill:
Sweep up and place in

suitable container for disposal.

Small

Large Spill:
Evacuate area and follow
emergency procedures.

Large

Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: General safe handling procedures for 1-(bromomethyl)adamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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